1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8

• Molecular Formula: C17H28O6
• Molecular Weight: 336.4 g/mol
• InChI: InChI=1S/C17H28O6/c1-12(6-4-10-15(18)19)7-5-11-23-17(22)14-9-3-2-8-13(14)16(20)21/h12-14H,2-11H2,1H3,(H,18,19)(H,20,21)/i2D2,3D2,8D2,9D2
• InChIKey: HGYNPCSGHWFMTB-SXJXTLPZSA-N

cx-MINCH-d8 Procurement Guide

1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 (CAS 1637562-51-6) is a stable isotope-labeled analog of the secondary oxidative metabolite of the non-phthalate plasticizer di(isononyl)cyclohexane-1,2-dicarboxylate (DINCH). The compound is an octa-deuterated (d8) form of the unlabeled parent molecule, known as cyclohexane-1,2-dicarboxylic acid mono-(7-carboxy-4-methyl)heptyl ester or cx-MINCH. With a molecular formula of C17H20D8O6 and a molecular weight of 336.45 g/mol, this compound is supplied as a neat, hygroscopic solid for research use only . Its primary application is as an internal standard (ISTD) for the precise quantification of the DINCH metabolite cx-MINCH in complex biological matrices, such as human urine, via liquid chromatography-tandem mass spectrometry (LC-MS/MS) [1].

Stable isotope-labeled internal standard (d8) for cx-MINCH

Designed for co-elution and matrix-effect correction in LC-MS/MS

Supplied as neat solid for research use in biomonitoring

• [1] Correia-Sá, L., et al. (2017). Exposure of Portuguese children to the novel non-phthalate plasticizer di-(iso-nonyl)-cyclohexane-1,2-dicarboxylate (DINCH). Environment International, 102, 79-86. View Source

Why cx-MINCH-d8 in Biomonitoring

The accurate quantification of trace-level human exposure to DINCH relies on the detection of its specific urinary metabolites, such as OH-MINCH and cx-MINCH, which are present in low part-per-billion (ppb) concentrations in a highly complex biological matrix. Substituting the deuterated standard 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester-d8 with an unlabeled analog, a structurally similar non-deuterated compound, or a generic internal standard is analytically unsound. Such substitutions fail to correct for matrix effects, ion suppression/enhancement in the MS source, and variabilities in sample preparation recovery that are specific to the analyte [1]. The use of a stable isotope-labeled internal standard (SIL-IS) that co-elutes with the target analyte (cx-MINCH) is a fundamental requirement for isotope dilution mass spectrometry, which is the gold-standard method for achieving the high accuracy and precision mandated in human biomonitoring studies and regulatory exposure assessments [2].

Unlabeled Analog

Indistinguishable from endogenous cx-MINCH, causing quantification error.

Lower Isotopic Purity

Increased cross-contribution elevates background, undermining trace-level LOQ.

Non-Ring-Deuterated ISTD

Different retention disrupts co-elution, compromising matrix-effect correction.

• [1] Koch, H. M., et al. (2013). Metabolism of the plasticizer and phthalate substitute diisononyl-cyclohexane-1,2-dicarboxylate (DINCH®) in humans after single oral doses. Archives of Toxicology, 87(5), 799-806. View Source
• [2] Schütze, A., et al. (2017). Additional oxidized and alkyl chain breakdown metabolites of the plasticizer DINCH in urine after oral dosage to human volunteers. Archives of Toxicology, 91(1), 179-188. View Source

cx-MINCH-d8 vs. Alternative Standards

Deuterated vs. Unlabeled cx-MINCH Specificity

The d8-labeled compound provides a mass shift of +8 Da compared to the unlabeled analyte (C17H28O6, MW 328.4). In LC-MS/MS analysis, this distinct mass difference allows for complete chromatographic co-elution while enabling separate mass detection channels (MRM transitions). This eliminates the risk of ion suppression variability between the analyte and internal standard, a critical factor in achieving high analytical accuracy in complex urine matrices. The use of an unlabeled analog would introduce significant quantification error due to its inability to be distinguished from the endogenous target analyte .

Mass Shift

Class-level

+8 Da (d8 vs unlabeled)

Supports distinct MS detection with co-elution

Deuterium on cyclohexane ring

Evidence Dimension	Mass Difference for Mass Spectrometry Detection
Target Compound Data	+8 Da (d8-labeled, MW 336.45)
Comparator Or Baseline	0 Da (Unlabeled cx-MINCH, MW 328.4)
Quantified Difference	+8 Da mass shift enables distinct MS channel
Conditions	LC-MS/MS analysis; deuterium labeling on cyclohexane ring

Why This Matters

The +8 Da mass difference is essential for isotope dilution quantification, ensuring the internal standard and analyte are distinguishable by the mass spectrometer while behaving identically during sample preparation and chromatography.

Isotopic Purity and Cross-Contribution

The specified isotopic purity of ≥98% ensures minimal isotopic cross-contribution between the internal standard (d8) channel and the analyte (d0) channel during multiple reaction monitoring (MRM). Lower purity or a lower degree of deuteration (e.g., d4 or d5) would result in a higher background signal in the analyte channel, which artificially inflates the limit of quantification (LOQ) and compromises accuracy at low concentrations typical of human biomonitoring (e.g., 0.05 - 0.1 µg/L) . The high isotopic enrichment of the d8-labeled compound directly supports the achievement of a low and reliable LOQ, as demonstrated in published DINCH metabolite methods [1].

Isotopic Purity

Class-level

≥98%

Minimizes cross-contribution, supports low LOQ

Reduced d0 channel background

Evidence Dimension	Isotopic Purity
Target Compound Data	≥98% (d8-labeled)
Comparator Or Baseline	Lower isotopic purity or less extensive labeling (e.g., d4, d5) with higher cross-contribution
Quantified Difference	High isotopic purity (≥98%) minimizes cross-talk to the analyte channel, improving LOQ
Conditions	LC-MS/MS analysis in MRM mode for quantification of urinary metabolites

Why This Matters

This high isotopic purity is critical for accurate quantification at trace levels, directly enabling method sensitivity to meet the 0.05-0.1 µg/L LOQ required in human biomonitoring studies.

• [1] Koch, H. M., et al. (2009). Quantification of biomarkers of environmental exposure to di(isononyl)cyclohexane-1,2-dicarboxylate (DINCH) in urine via HPLC-MS/MS. Journal of Chromatography B, 877(22-23), 2175-2180. View Source

Ring-Deuteration for Co-Elution

The compound is synthesized with eight deuterium atoms (d8) specifically on the cyclohexane ring, as indicated by its SMILES notation . This is a key differentiator from a generic, commercially available deuterated standard like a perdeuterated phthalate or a simple deuterated solvent, which would not co-elute with the target DINCH metabolite. The ring deuteration ensures that the internal standard's chromatographic retention time is virtually identical to the analyte, a prerequisite for effective matrix effect correction. The use of a structurally unrelated or less-specifically labeled internal standard would lead to differential ionization and recovery, compromising assay robustness [1].

Deuteration Site

Reported

Cyclohexane ring (d8)

Near-identical retention for matrix correction

Co-elution confirmed by LC-MS

Evidence Dimension	Deuteration Site
Target Compound Data	Cyclohexane ring (d8)
Comparator Or Baseline	Alternative labeling sites or non-deuterated analog
Quantified Difference	Location of deuterium atoms is specific to the metabolite's core structure, ensuring near-identical chromatographic behavior
Conditions	Synthesis and structural analysis by NMR and MS

Why This Matters

The specific site of deuteration is crucial for chromatographic co-elution with the target analyte (cx-MINCH), which is necessary for correcting matrix effects and ensuring accurate quantification in LC-MS/MS assays.

• [1] Vogeser, M., & Seger, C. (2010). Pitfalls associated with the use of liquid chromatography–tandem mass spectrometry in the clinical laboratory. Clinical Chemistry, 56(8), 1234-1244. View Source

cx-MINCH-d8 Applications

DINCH Exposure Biomonitoring

This compound is the requisite internal standard for accurately quantifying the secondary DINCH metabolite cx-MINCH in human urine. This application is central to large-scale epidemiological studies and regulatory exposure assessments, such as those conducted by the German Environmental Specimen Bank, which utilize isotope dilution LC-MS/MS methods [1]. The high isotopic purity (≥98%) and specific ring-deuteration (d8) are essential for achieving the low limits of quantification (LOQ: 0.05 - 0.1 µg/L) required to measure background population exposure levels [2].

DINCH Toxicokinetic Studies

In controlled dosing studies investigating the absorption, distribution, metabolism, and excretion (ADME) of DINCH in humans, this d8-labeled internal standard is critical. It enables the precise determination of urinary excretion fractions for cx-MINCH, which was identified as representing approximately 2.0% (range 1.8-2.3%) of an orally administered dose of 0.552-0.606 mg/kg body weight over 48 hours [3]. The use of the SIL-IS corrects for inter-individual variability in urine matrix and sample processing, providing the quantitative rigor necessary for deriving toxicokinetic parameters.

Metabolite Method Validation

This standard is used in the development and validation of new analytical methods for DINCH metabolites in various matrices (urine, blood, tissue). Its use is mandatory for establishing key validation parameters per regulatory guidelines (e.g., FDA, EMA) for bioanalytical methods. This includes assessing accuracy, precision, recovery, and matrix effects for the quantification of cx-MINCH. The compound's defined purity and stability profile allow for the preparation of accurate calibration standards and quality control (QC) samples, ensuring the long-term reliability and reproducibility of the analytical method [4].

Application

Selection Property

Validation Focus

DINCH exposure biomonitoring research

d8-labeled internal standard

Low-ppb quantification & accuracy in urine research matrices

DINCH toxicokinetic studies

Co-eluting SIL-IS

Excretion fraction quantification & matrix correction

Metabolite method validation research

High isotopic purity standard

Bioanalytical validation review & calibration reliability

• [1] German Environmental Specimen Bank. (n.d.). Analyte Profile: cx-MINCH. View Source
• [2] Koch, H. M., et al. (2009). Quantification of biomarkers of environmental exposure to di(isononyl)cyclohexane-1,2-dicarboxylate (DINCH) in urine via HPLC-MS/MS. Journal of Chromatography B, 877(22-23), 2175-2180. View Source
• [3] Koch, H. M., et al. (2013). Metabolism of the plasticizer and phthalate substitute diisononyl-cyclohexane-1,2-dicarboxylate (DINCH®) in humans after single oral doses. Archives of Toxicology, 87(5), 799-806. View Source
• [4] Schütze, A., et al. (2016). Urinary toxicokinetics of di-(isononyl)-cyclohexane-1,2-dicarboxylate (DINCH®) in humans following single oral administration. Toxicology Letters, 248, 16-24. View Source